Cas no 857081-69-7 (2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester)

• Product Name: 2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester
• CAS No: 857081-69-7
• MF: C₁₅H₁₇BrO₄
• MW: 341.197084188461
• CID: 717660
• Update Time: 2024-01-31

2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester
• ethyl 5-bromo-3-methyl-4-propan-2-yloxy-1-benzofuran-2-carboxylate
• ETHYL 5-BROMO-4-ISOPROPOXY-3-METHYLBENZOFURAN-2-CARBOXYLATE
• ethyl 5-bromo-4-isopropoxy-3-methyl-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 5-bromo-3-methyl-4-(1-methylethoxy)-, ethyl ester

• Inchi： 1S/C15H17BrO4/c1-5-18-15(17)13-9(4)12-11(20-13)7-6-10(16)14(12)19-8(2)3/h6-8H,5H2,1-4H3
• InChI Key： KRDNJGSDLJDNSQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C(OC(C)C)=C2C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 340.03100
• Monoisotopic Mass: 340.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7A^2

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Melting Point: 48-50 °C
• Boiling Point: 396.4±37.0 °C(Predicted)
• PSA: 48.67000
• LogP: 4.46760